Benzoic acid, 2-[methyl[(4-methylphenyl)sulfonyl]amino]-
Overview
Description
“Benzoic acid, 2-[methyl[(4-methylphenyl)sulfonyl]amino]-” is a cellular β-catenin degradation inducer with anti-proliferation efficacy against Wnt-dependent cancer growth both in vitro and in vivo . It is a cell-permeable compound that targets β-catenin via direct affinity interaction .
Physical and Chemical Properties Analysis
The physical and chemical properties of “Benzoic acid, 2-[methyl[(4-methylphenyl)sulfonyl]amino]-” include a molecular weight of 305.4 g/mol . Other properties such as melting point, boiling point, and density are not explicitly mentioned in the search results.Scientific Research Applications
Medicinal Chemistry Applications
The modification of benzoic acid derivatives, including those similar to the specified compound, has been extensively studied for their potential therapeutic applications. For instance, derivatives of benzoic acid have been identified as EP1 receptor selective antagonists, showing promise in the development of new therapeutic agents targeting the EP1 receptor subtype. These modifications aim to enhance the hydrophilic properties of the molecule, potentially leading to optimized antagonist activity with in vivo efficacy (Naganawa et al., 2006). Further structural optimization has been conducted to reduce the potential for harmful drug interactions by minimizing inhibitory activity against hepatic cytochrome P450 isozymes, highlighting the importance of selective activity in drug development (Naganawa et al., 2006).
Materials Science Applications
In the realm of materials science, the synthesis of sulfonamide and sulfonate carboxylic acid derivatives from sulfonyl chlorides has been reported. This research demonstrates an eco-friendly method for producing these derivatives under mild conditions, with high yields and purity. The study underscores the potential applications of these compounds in developing new materials with significant biological applications (Almarhoon et al., 2019).
Mechanism of Action
Target of Action
The primary target of Benzoic acid, 2-[methyl[(4-methylphenyl)sulfonyl]amino]- is β-catenin . β-catenin is a protein that plays a crucial role in cell adhesion and gene transcription. It is particularly important in the Wnt signaling pathway, which is involved in the regulation of cell proliferation and differentiation .
Mode of Action
This compound interacts with β-catenin via direct affinity interaction within the C-terminal two-thirds (a.a. 301-670) of the Armadillo repeat region (a.a. 136–686) . This interaction induces β-catenin ubiquitination and proteasomal degradation . Ubiquitination is a process that marks proteins for degradation, and proteasomes are protein complexes that degrade unneeded or damaged proteins by proteolysis.
Biochemical Pathways
The compound affects the Wnt signaling pathway by targeting β-catenin . The Wnt signaling pathway is a group of signal transduction pathways made of proteins that pass signals into the cell through cell surface receptors. By inducing the degradation of β-catenin, the compound can inhibit the Wnt signaling-dependent proliferation of cancer cells .
Result of Action
The result of the compound’s action is the inhibition of Wnt signaling-dependent proliferation of cancer cells . This means that the compound can potentially be used as a therapeutic agent in the treatment of cancers that are dependent on the Wnt signaling pathway for growth and proliferation .
Biochemical Analysis
Biochemical Properties
Benzoic acid, 2-[methyl[(4-methylphenyl)sulfonyl]amino]- plays a significant role in biochemical reactions. It interacts with enzymes such as β-catenin, inducing its ubiquitination and proteasomal degradation . This interaction is crucial in regulating the Wnt signaling pathway, which is essential for cell proliferation and differentiation. The compound also interacts with other proteins and biomolecules, affecting their function and stability.
Cellular Effects
Benzoic acid, 2-[methyl[(4-methylphenyl)sulfonyl]amino]- has notable effects on various cell types and cellular processes. It influences cell function by modulating cell signaling pathways, such as the Wnt signaling pathway, leading to changes in gene expression and cellular metabolism. This compound can inhibit the proliferation of cancer cells that depend on Wnt signaling, demonstrating its potential as an anti-cancer agent .
Molecular Mechanism
The molecular mechanism of benzoic acid, 2-[methyl[(4-methylphenyl)sulfonyl]amino]- involves its binding interactions with biomolecules. It targets β-catenin through direct affinity interaction within the C-terminal two-thirds of the Armadillo repeat region, inducing β-catenin ubiquitination and proteasomal degradation . This mechanism results in the inhibition of Wnt signaling-dependent proliferation of cancer cells.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of benzoic acid, 2-[methyl[(4-methylphenyl)sulfonyl]amino]- change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that it remains effective in suppressing tumor growth in vivo over extended periods, indicating its potential for long-term therapeutic applications .
Dosage Effects in Animal Models
The effects of benzoic acid, 2-[methyl[(4-methylphenyl)sulfonyl]amino]- vary with different dosages in animal models. At lower doses, it effectively inhibits Wnt signaling-dependent tumor growth without significant toxicity. At higher doses, toxic or adverse effects may be observed, highlighting the importance of dosage optimization in therapeutic applications .
Metabolic Pathways
Benzoic acid, 2-[methyl[(4-methylphenyl)sulfonyl]amino]- is involved in metabolic pathways that regulate cell proliferation and differentiation. It interacts with enzymes and cofactors that modulate metabolic flux and metabolite levels, influencing cellular metabolism and energy production .
Transport and Distribution
The transport and distribution of benzoic acid, 2-[methyl[(4-methylphenyl)sulfonyl]amino]- within cells and tissues are mediated by specific transporters and binding proteins. These interactions affect the compound’s localization and accumulation, influencing its bioavailability and therapeutic efficacy .
Subcellular Localization
Benzoic acid, 2-[methyl[(4-methylphenyl)sulfonyl]amino]- is localized within specific subcellular compartments, where it exerts its effects on cellular function. Targeting signals and post-translational modifications direct the compound to particular organelles, enhancing its activity and function .
Properties
IUPAC Name |
2-[methyl-(4-methylphenyl)sulfonylamino]benzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO4S/c1-11-7-9-12(10-8-11)21(19,20)16(2)14-6-4-3-5-13(14)15(17)18/h3-10H,1-2H3,(H,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MUQRZUWAHRYECV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N(C)C2=CC=CC=C2C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70302402 | |
Record name | benzoic acid, 2-[methyl[(4-methylphenyl)sulfonyl]amino]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70302402 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
305.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
19577-80-1 | |
Record name | NSC150826 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=150826 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | benzoic acid, 2-[methyl[(4-methylphenyl)sulfonyl]amino]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70302402 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.